1-(4-(5-(4-Bromophenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “1-(4-(5-(4-Bromophenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone”, related compounds have been synthesized using various methods. For instance, N-(4-bromophenyl)furan-2-carboxamide was synthesized by the reaction of furan-2-carbonyl chloride and 4-bromoaniline in the presence of Et3N .Chemical Reactions Analysis
The chemical reactivity of this compound can be inferred from its functional groups. The bromine atom on the phenyl ring can participate in electrophilic aromatic substitution reactions. The piperazine ring can act as a bidentate ligand in coordination chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be predicted based on its structure and the properties of similar compounds. It is likely to be a solid at room temperature, and its solubility will depend on the polarity of the solvent. The presence of the bromine atom may make it relatively heavy compared to similar organic compounds .Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the compound , have been found to have significant antibacterial activity . They have been used in the fight against bacterial strain-caused infection . The compound has been found to be particularly effective against drug-resistant bacteria like A. baumannii, K. pneumoniae, E. cloacae, and S. aureus .
Antifungal Activity
Some studies have shown that similar compounds display fungicidal activity against certain strains of fungi . However, it’s important to note that the antifungal activity can vary depending on the specific derivative and the fungal strain.
Anti-Ulcer Activity
Furan-containing compounds have been found to have anti-ulcer properties . This could potentially be an area of application for the compound .
Diuretic Activity
Furan derivatives have also been found to have diuretic properties . This means they could potentially be used in treatments that require the increase of urine production.
Muscle Relaxant Activity
Another potential application of furan derivatives is their use as muscle relaxants . This could potentially be useful in a variety of medical treatments.
Anti-Inflammatory and Analgesic Activity
Furan derivatives have been found to have anti-inflammatory and analgesic properties . This means they could potentially be used in the treatment of conditions involving inflammation and pain.
Antidepressant and Anti-Anxiety Activity
Furan derivatives have also been found to have antidepressant and anti-anxiety properties . This suggests potential applications in the treatment of mental health disorders.
Anti-Cancer Activity
Finally, furan derivatives have been found to have anti-cancer properties . This suggests that they could potentially be used in cancer treatments.
properties
IUPAC Name |
1-[4-[5-(4-bromophenyl)furan-2-carbothioyl]piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN2O2S/c1-12(21)19-8-10-20(11-9-19)17(23)16-7-6-15(22-16)13-2-4-14(18)5-3-13/h2-7H,8-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMRBDOONPJUPJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(5-(4-Bromophenyl)furan-2-carbonothioyl)piperazin-1-yl)ethanone | |
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